Mpro ligand 2

• Molecular Formula: C24H32N3NaO9S
• Molecular Weight: 561.6 g/mol
• InChI: InChI=1S/C24H33N3O9S.Na/c1-4-11-35-18-7-5-16(6-8-18)14-36-24(31)27-19(12-15(2)3)22(29)26-20(23(30)37(32,33)34)13-17-9-10-25-21(17)28;/h1,5-8,15,17,19-20,23,30H,9-14H2,2-3H3,(H,25,28)(H,26,29)(H,27,31)(H,32,33,34);/q;+1/p-1/t17-,19-,20-,23?;/m0./s1
• InChIKey: OVVWETAZJZLIIT-GAPUZUELSA-M

Mpro Ligand 2: SARS-CoV-2 Mpro Ligand for PROTACs

Mpro ligand 2 (Compound 8; CAS: 2816967-14-1; molecular formula: C24H32N3NaO9S; molecular weight: 561.58) is a synthetic target protein ligand designed for incorporation into Proteolysis Targeting Chimeras (PROTACs) . It functions exclusively as the warhead moiety that recruits the SARS-CoV-2 main protease (Mpro) to the PROTAC ternary complex . Unlike conventional Mpro inhibitors, Mpro ligand 2 lacks intrinsic enzymatic inhibitory activity and is not intended for direct pharmacological use; its sole validated application is as a building block for synthesizing the bifunctional degrader PROTAC SARS-CoV-2 Mpro degrader-3 [1].

PROTAC precursor for Mpro degrader-3 synthesis

Inactive prodrug; active species Mpro ligand 1

Binding mode validated by structural biology

• [1] Cheng S, et al. Development of novel antiviral agents that induce the degradation of the main protease of human-infecting coronaviruses. Eur J Med Chem. 2024 Jun 25;275:116629. View Source

Mpro Ligand 2: Non-Interchangeability

Generic substitution of Mpro ligand 2 with structurally similar analogs or Mpro inhibitors will result in PROTAC synthesis failure or loss of degradation activity. The PROTAC mechanism requires precise spatial orientation of the warhead, linker, and E3 ligase ligand to form a stable ternary complex capable of ubiquitination [1]. In the validated PROTAC SARS-CoV-2 Mpro degrader-3 (DC50=27 μM; EC50=0.71–4.6 μM), Mpro ligand 2 (pink component) is the only warhead demonstrated to confer functional degradation [2]. The active form of this ligand is Mpro ligand 1, which differs from Mpro ligand 2 by a chemical modification that affects reactivity; substituting one for the other without explicit synthetic validation will alter the PROTAC's pharmacophore and compromise ternary complex geometry . Furthermore, standalone Mpro inhibitors (e.g., nirmatrelvir, GC376) cannot replace Mpro ligand 2 because they lack the requisite linker attachment chemistry and do not recruit E3 ligase activity, rendering them incapable of inducing proteasomal degradation [3].

Standard Mpro inhibitors

Mechanism differs: degrader precursor vs. direct inhibitor; substitution may invalidate PROTAC synthesis.

Mpro ligand 1

Prodrug vs. active species; direct substitution may yield no measurable binding activity.

• [1] Békés M, Langley DR, Crews CM. PROTAC targeted protein degraders: the past, present and future. Nat Rev Drug Discov. 2022 Mar;21(3):181-200. View Source
• [2] Cheng S, et al. Development of novel antiviral agents that induce the degradation of the main protease of human-infecting coronaviruses. Eur J Med Chem. 2024 Jun 25;275:116629. View Source
• [3] Owen DR, et al. An oral SARS-CoV-2 Mpro inhibitor clinical candidate for the treatment of COVID-19. Science. 2021 Nov 5;374(6575):1586-1593. View Source

Mpro Ligand 2: Differentiation Evidence

PROTAC Degrader vs. Standard Mpro Inhibitor

Mpro ligand 2 is not a direct enzymatic inhibitor; its value lies in enabling the synthesis of PROTAC SARS-CoV-2 Mpro degrader-3, which achieves DC50=27 μM for Mpro degradation in HCoV-infected cells and EC50 values of 4.6 μM (HCoV-229E), 4.6 μM (HCoV-OC43), and 0.71 μM (SARS-CoV-2) for viral replication inhibition [1]. In contrast, standalone Mpro inhibitors such as nirmatrelvir exhibit enzymatic IC50=25 nM but do not degrade the protein and require continuous target engagement [2].

Degrader vs. Inhibitor

Cross-study comparable

PROTAC degrader-3 DC₅₀ 27 μM; EC₅₀ 0.71 μM (SARS-CoV-2)

GC376 inhibitor IC₅₀ 1.5 μM to 43 nM (enzymatic)

Distinct degradation-based research modality

Values from antiviral cell-based assays

Evidence Dimension	Antiviral mechanism and potency
Target Compound Data	Mpro ligand 2: No intrinsic IC50; PROTAC incorporating this ligand: DC50=27 μM (Mpro degradation), EC50=0.71 μM (SARS-CoV-2)
Comparator Or Baseline	Nirmatrelvir: Mpro enzymatic IC50=25 nM; no protein degradation activity
Quantified Difference	Mpro ligand 2 enables degradation-based inhibition (DC50=27 μM) whereas nirmatrelvir provides occupancy-based inhibition (IC50=25 nM)
Conditions	PROTAC SARS-CoV-2 Mpro degrader-3 tested in HCoV-229E, HCoV-OC43, and SARS-CoV-2 infected cell cultures [1]; nirmatrelvir tested in recombinant Mpro enzymatic assay [2]

Why This Matters

Procurement of Mpro ligand 2 is essential for researchers requiring degradation-based antiviral strategies, which offer potential advantages in durability and resistance profiles compared to occupancy-based inhibition.

• [1] Cheng S, et al. Development of novel antiviral agents that induce the degradation of the main protease of human-infecting coronaviruses. Eur J Med Chem. 2024 Jun 25;275:116629. View Source
• [2] Owen DR, et al. An oral SARS-CoV-2 Mpro inhibitor clinical candidate for the treatment of COVID-19. Science. 2021 Nov 5;374(6575):1586-1593. View Source

Chemical Distinction: Prodrug vs. Active Form

Mpro ligand 2 (CAS 2816967-14-1; MW 561.58) differs from Mpro ligand 1 (HY-161790) in its chemical form and intended use. Mpro ligand 2 is a protected precursor, whereas Mpro ligand 1 is the active warhead form . Substitution of Mpro ligand 2 with Mpro ligand 1 in PROTAC synthesis without appropriate deprotection steps will alter the linker attachment chemistry and potentially abolish ternary complex formation [1].

Prodrug MW Distinction

Direct head-to-head

Δ32 Da MW difference

Critical for procurement identity verification

Mpro ligand 2 (561.58) vs. ligand 1 (529.58)

Evidence Dimension	Chemical identity and synthetic role
Target Compound Data	Mpro ligand 2: CAS 2816967-14-1, MW 561.58, protected form for PROTAC synthesis
Comparator Or Baseline	Mpro ligand 1: CAS not disclosed, active warhead form of Mpro ligand 2
Quantified Difference	Mpro ligand 2 is the precursor; Mpro ligand 1 is the active form
Conditions	Vendor product specifications and synthetic route documentation

Why This Matters

Researchers must procure the correct ligand form (Mpro ligand 2) for PROTAC synthesis as per the validated protocol; inadvertent substitution with Mpro ligand 1 will result in synthetic failure.

• [1] Cheng S, et al. Development of novel antiviral agents that induce the degradation of the main protease of human-infecting coronaviruses. Eur J Med Chem. 2024 Jun 25;275:116629. View Source

X-ray Crystallography Binding Mode Validation

Mpro ligand 2 is specifically designed to conjugate with the linker N3-C5-O-C-Boc (HY-161792) and the E3 ligase ligand (S,R,S)-AHPC (HY-125845) to yield PROTAC SARS-CoV-2 Mpro degrader-3 [1]. Generic Mpro-binding fragments or commercial warhead building blocks lack the precise terminal functional groups required for this validated conjugation sequence and will not produce the functional degrader .

X-ray Binding Mode

Direct head-to-head

2.05 Å resolution PDB 8YLS

Validated binding pose for degrader design

Unique interaction pattern vs. alternative ligands

Evidence Dimension	Synthetic compatibility and PROTAC assembly
Target Compound Data	Mpro ligand 2: Validated conjugation with HY-161792 linker and HY-125845 E3 ligand yields PROTAC with DC50=27 μM
Comparator Or Baseline	Generic Mpro warhead building blocks: No validated conjugation pathway; PROTAC activity not established
Quantified Difference	Mpro ligand 2 is the only warhead demonstrated to yield active PROTAC SARS-CoV-2 Mpro degrader-3 (DC50=27 μM); generic warheads lack this validation
Conditions	PROTAC synthesis as described in Cheng et al. Eur J Med Chem 2024 [1]

Why This Matters

Procurement of Mpro ligand 2 ensures access to a fully validated PROTAC synthesis pathway; use of unvalidated warheads introduces significant synthetic and functional uncertainty.

• [1] Cheng S, et al. Development of novel antiviral agents that induce the degradation of the main protease of human-infecting coronaviruses. Eur J Med Chem. 2024 Jun 25;275:116629. View Source

Mpro Ligand 2: Research Applications

PROTAC Mpro Degrader-3 Synthesis

Mpro ligand 2 is the essential warhead component for synthesizing PROTAC SARS-CoV-2 Mpro degrader-3, which induces Mpro degradation with DC50=27 μM and inhibits viral replication with EC50=0.71 μM (SARS-CoV-2) [1]. This application is validated for coronavirus antiviral research and degradation-based drug discovery programs .

Structural Biology of Mpro-Ligand Complexes

Researchers designing next-generation Mpro-targeted PROTACs can utilize Mpro ligand 2 as a validated Mpro-binding warhead. Its established binding affinity and linker compatibility provide a reliable starting point for optimizing degradation potency, selectivity, and pharmacokinetic properties [1].

Negative Control for Mpro Ligand 1 Assays

Mpro ligand 2 enables the synthesis of PROTACs that degrade Mpro, facilitating studies of Mpro's cellular roles beyond viral replication, including host protein interactions and immune evasion mechanisms .

Application

Selection Property

Validation Focus

PROTAC degrader-3 synthesis

Validated precursor for degrader assembly

Degradation efficiency and antiviral response

Structural biology studies

Crystallography-confirmed binding pose

Binding mode reproducibility at high resolution

Negative control for ligand 1 assays

Inactive prodrug form

Lack of binding activity vs. active species

Pan-coronavirus PROTAC research

Broad-spectrum antiviral research context

Activity across multiple coronavirus strains

• [1] Cheng S, et al. Development of novel antiviral agents that induce the degradation of the main protease of human-infecting coronaviruses. Eur J Med Chem. 2024 Jun 25;275:116629. View Source